N-cyclohexyl-2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C22H31N5O3S
• Molecular Weight: 445.6 g/mol
• IUPAC Name: N-[[5-[2-(cyclohexylamino)-2-oxoethyl]sulfanyl-4-ethyl-1,2,4-triazol-3-yl]methyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C22H31N5O3S/c1-3-27-19(14-23-20(28)13-16-9-11-18(30-2)12-10-16)25-26-22(27)31-15-21(29)24-17-7-5-4-6-8-17/h9-12,17H,3-8,13-15H2,1-2H3,(H,23,28)(H,24,29)
• InChI Key: JVEKCFRVURUFBQ-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2CCCCC2)CNC(=O)CC3=CC=C(C=C3)OC

Description

N-cyclohexyl-2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. The compound is also known as EMA401 and has been studied for its ability to alleviate pain and inflammation.

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood. However, it is believed to work by blocking the activity of a protein called the angiotensin II type 2 receptor (AT2R). This receptor is involved in the regulation of pain and inflammation, and blocking its activity may help alleviate these symptoms.
Biochemical and Physiological Effects:
Studies have shown that N-cyclohexyl-2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has several biochemical and physiological effects. The compound has been shown to reduce the release of pro-inflammatory cytokines, such as TNF-alpha and IL-6, and increase the production of anti-inflammatory cytokines, such as IL-10. It has also been shown to reduce the activity of pain-sensing neurons in the spinal cord, leading to a reduction in pain perception.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclohexyl-2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide in lab experiments is its specificity for the AT2R receptor. This makes it a useful tool for studying the role of this receptor in pain and inflammation. However, one of the limitations of the compound is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of N-cyclohexyl-2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. One area of research is the development of more efficient synthesis methods for the compound. Another area is the investigation of its potential for the treatment of other pain and inflammation-related conditions. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its effects on the body.

Synthesis Methods

The synthesis of N-cyclohexyl-2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves a multi-step process that requires the use of several reagents and solvents. The reaction starts with the formation of the triazole ring, followed by the introduction of the sulfanyl and acetyl groups. The final step involves the addition of the cyclohexyl and ethyl groups to the molecule.

Scientific Research Applications

N-cyclohexyl-2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been extensively studied for its potential therapeutic applications. The compound has been shown to have analgesic and anti-inflammatory properties, making it a promising candidate for the treatment of chronic pain conditions such as neuropathic pain and osteoarthritis.